3-(6-methoxy-4-oxoquinolin-1(4H)-yl)propanoic acid

• IUPAC Name: 3-(6-methoxy-4-oxoquinolin-1-yl)propanoic acid
• InChI: InChI=1S/C13H13NO4/c1-18-9-2-3-11-10(8-9)12(15)4-6-14(11)7-5-13(16)17/h2-4,6,8H,5,7H2,1H3,(H,16,17)
• InChI Key: OAEZUKFVHKCIMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=CC2=O)CCC(=O)O
• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol

Description

3-(6-methoxy-4-oxoquinolin-1(4H)-yl)propanoic acid, also known as MQPA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MQPA belongs to the class of quinoline-based compounds and has been found to exhibit a wide range of biological activities, including anticoagulant, antithrombotic, and anticancer properties.

Scientific Research Applications

Fluorescent Labeling and Biomedical Analysis

6-Methoxy-4-quinolone, a derivative of 3-(6-methoxy-4-oxoquinolin-1(4H)-yl)propanoic acid, serves as a novel fluorophore for biomedical analysis. It exhibits strong fluorescence in a wide pH range and is stable against light and heat, making it ideal for use as a fluorescent labeling reagent in the analysis of carboxylic acids (Hirano et al., 2004).

Potential in Antimicrobial Drug Development

Compounds related to 3-quinolin-4-one propanoic acids, like 3-(6-methoxy-4-oxoquinolin-1(4H)-yl)propanoic acid, have been studied for their molecular similarity to fluoroquinolone antibiotics. These compounds are considered prospective scaffolds for creating new antimicrobial drugs, addressing the growing issue of microbial resistance to existing antimicrobials (Zubkov et al., 2016).

Analysis of Analgesic and Diuretic Properties

A series of compounds, including 3-(3-alkylcarbamoyl-4-hydroxy-2-oxo-1,2-dihydroquinolin-1-yl)propanoic acids, have been synthesized and analyzed for their analgesic and diuretic properties. These studies contribute to understanding the biological activities and potential therapeutic applications of these compounds (Ukrainets et al., 2013).

Application in Chiral Amino Acid Analysis

A novel derivatization reagent with a 6-methoxy-4-quinolone moiety has been designed for amino acid analysis. This reagent allows for sensitive determination of amino acid enantiomers, highlighting its utility in chiral analysis and potential applications in biochemical and pharmaceutical research (Oyama et al., 2015).

Novel Approaches in Organic Synthesis

The compound has been utilized in innovative synthetic methodologies. For instance, the oxidative dearomatization of related propanoic acids combined with transition-metal catalyzed reactions provides new approaches to synthesize furoquinolinone and angelicin derivatives, expanding the toolbox for organic chemists (Ye et al., 2012).